Cas no 2208882-63-5 (1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2208882-63-5
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 5411137
• Update Time: 2025-10-30

1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C15H19ClN2O2/c1-3-15(19)18-8-6-17(7-9-18)11-12-10-13(16)4-5-14(12)20-2/h3-5,10H,1,6-9,11H2,2H3
• InChI Key： KNDWZCQPXDTJKG-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC(Cl)=CC=C2OC)CC1)(=O)C=C

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.2±45.0 °C(Predicted)
• pka: 5.95±0.10(Predicted)

Additional information on 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one

1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one: A Comprehensive Overview

The compound 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one, identified by the CAS number 2208882-63-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a piperazine ring, a propenone moiety, and a substituted phenyl group. The presence of these groups contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of antifungal and anticancer agents. The 5-chloro-2-methoxyphenyl group attached to the piperazine ring introduces additional electronic and steric effects, which can enhance the molecule's bioavailability and target specificity. This makes 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one a promising candidate for further exploration in medicinal chemistry.

The propenone moiety in the molecule plays a critical role in its reactivity. It serves as an electrophilic site, enabling the compound to participate in various nucleophilic additions and cycloaddition reactions. This property has been leveraged in recent research to synthesize bioactive compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated that the propenone group can facilitate the formation of stable conjugates with biomolecules, enhancing the compound's ability to interact with cellular targets.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have shown that 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one can inhibit key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier has raised interest in its application for neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced efficiently for large-scale applications. The use of environmentally friendly reagents and catalysts has also been emphasized to align with green chemistry principles.

In conclusion, 1-[4-[(5-Chloro-2-methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one represents a significant advancement in organic chemistry. Its unique structure, combined with recent findings from cutting-edge research, positions it as a valuable tool in drug development and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make a lasting impact on various industries.